Cas no 832076-90-1 (Oxazole, 4-(bromomethyl)-5-methyl-2-[4-(trifluoromethyl)phenyl]-)

• Product name: Oxazole, 4-(bromomethyl)-5-methyl-2-[4-(trifluoromethyl)phenyl]-
• CAS No: 832076-90-1
• MF: C₁₂H₉NOF₃Br
• MW: 320.10516
• CID: 677058
• PubChem ID: 12158217

Oxazole, 4-(bromomethyl)-5-methyl-2-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 4-(bromomethyl)-5-methyl-2-[4-(trifluoromethyl)phenyl]-
• 4-(bromomethyl)-5-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-oxazole
• DTXSID80478829
• 832076-90-1

• Inchi： InChI=1S/C12H9BrF3NO/c1-7-10(6-13)17-11(18-7)8-2-4-9(5-3-8)12(14,15)16/h2-5H,6H2,1H3
• InChI Key： HYHZWSZSUPIHQT-UHFFFAOYSA-N
• SMILES： CC1=C(N=C(O1)C2=CC=C(C=C2)C(F)(F)F)CBr

Computed Properties

• Exact Mass: 318.98196g/mol
• Monoisotopic Mass: 318.98196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26Ų